Cas no 55976-12-0 (3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)-)

• Product Name: 3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)-
• CAS No: 55976-12-0
• MF: C₁₂H₂₀
• MW: 164.287203788757
• CID: 350182
• Update Time: 2024-01-28

3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)-
• (E)-2,2,7,7-Tetramethyl-3-octen-5-yne

• Inchi： 1S/C12H20/c1-11(2,3)9-7-8-10-12(4,5)6/h7,9H,1-6H3/b9-7+
• InChI Key： SJKGMWBQDQMRKQ-VQHVLOKHSA-N
• SMILES： CC(C)(C)/C=C/C#CC(C)(C)C

Computed Properties

• Exact Mass: 164.1566

Experimental Properties

• Density: 0.806±0.06 g/cm3(Predicted)
• Boiling Point: 208.8±9.0 °C(Predicted)
• PSA: 0